Cas no 81216-14-0 (7-bromohept-1-yne)

• Product Name: 7-bromohept-1-yne
• CAS No: 81216-14-0
• MF: C₇H₁₁Br
• MW: 175.066241502762
• CID: 1006161
• PubChem ID: 13267101
• Update Time: 2025-06-08

7-bromohept-1-yne Chemical and Physical Properties

Names and Identifiers

• 7-bromohept-1-yne
• 7-Bromo-1-heptyne (ACI)
• 7-bromo-hept-1-yne
• MFCD20343079
• SCHEMBL8662861
• DB-108202
• 1-Heptyne, 7-bromo-
• E83326
• 7-Bromo-1-heptyne
• EN300-4296793
• 81216-14-0
• SY331927
• AKOS013830783
• BS-52658

• MDL： MFCD20343079
• Inchi： 1S/C7H11Br/c1-2-3-4-5-6-7-8/h1H,3-7H2
• InChI Key： SCHBMYWHADQVBE-UHFFFAOYSA-N
• SMILES： BrCCCCCC#C

Computed Properties

• Exact Mass: 174.00441g/mol
• Monoisotopic Mass: 174.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 77.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Additional information on 7-bromohept-1-yne

Comprehensive Overview of 7-Bromohept-1-yne (CAS No. 81216-14-0): Properties, Applications, and Industry Insights

7-Bromohept-1-yne (CAS No. 81216-14-0) is a versatile alkyne derivative that has garnered significant attention in organic synthesis and material science. This compound, characterized by its bromo and alkyne functional groups, serves as a critical building block for pharmaceuticals, agrochemicals, and advanced polymers. Its molecular formula, C₇H₁₁Br, and linear structure (Br(CH₂)₅C≡CH) enable unique reactivity patterns, making it invaluable for cross-coupling reactions and click chemistry applications.

In recent years, the demand for 7-bromohept-1-yne has surged due to its role in synthesizing bioconjugates and fluorescent probes, aligning with trends in bioimaging and drug discovery. Researchers frequently search for "7-bromohept-1-yne synthesis" or "CAS 81216-14-0 suppliers," reflecting its commercial and academic relevance. The compound’s stability under inert conditions and compatibility with Sonogashira coupling further enhance its utility in constructing complex molecular architectures.

From an industrial perspective, 7-bromohept-1-yne is pivotal in developing polyethylene glycol (PEG) derivatives, a hotspot in nanomedicine and targeted drug delivery. Its ability to introduce terminal alkynes into larger molecules addresses key challenges in biocompatible material design. Environmental considerations also drive innovation, with greener synthesis methods for haloalkynes like this compound being a frequent topic in sustainable chemistry forums.

Safety and handling of CAS 81216-14-0 adhere to standard organic laboratory protocols, emphasizing inert atmosphere storage to prevent polymerization. While not classified as hazardous under normal conditions, its reactivity warrants precautions during large-scale reactions. Analytical techniques such as GC-MS and NMR are routinely employed to verify purity, a critical factor for high-yield synthetic routes.

The future of 7-bromohept-1-yne lies in its integration with automated synthesis platforms and AI-driven molecular design, topics dominating chemical innovation discussions. As industries prioritize catalyst efficiency and waste reduction, this compound’s role in atom-economical reactions will likely expand, solidifying its position in next-generation chemical manufacturing.